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For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides a comprehensive overview of 1,3-dimethoxybutane (CAS No.

10143-66-5), a versatile diether with growing importance in organic synthesis and as a

specialized solvent. This document delves into its fundamental chemical and physical

properties, provides detailed protocols for its synthesis and characterization, and explores its

applications, particularly within the pharmaceutical industry. By synthesizing technical data with

practical insights, this guide serves as an essential resource for researchers and professionals

engaged in chemical synthesis and drug development.

Chemical Identity and Properties
CAS Number and Synonyms
The Chemical Abstracts Service (CAS) has assigned the number 10143-66-5 to 1,3-
dimethoxybutane.[1] This compound is also known by a variety of synonyms, which are

crucial for comprehensive literature and database searches.

Table 1: Synonyms and Identifiers for 1,3-Dimethoxybutane
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Synonym/Identifier Source

Butane, 1,3-dimethoxy- PubChem[1]

1,3-dimethoxy butane PubChem[1]

BRN 1732425 PubChem[1]

UNII-AGA55220GU PubChem[1]

1,3-Dimethoxylbutane PubChem[1]

J35.123G PubChem[1]

DTXSID50906189 PubChem[1]

Physicochemical Properties
1,3-Dimethoxybutane is a colorless liquid with a characteristic fruity, ether-like odor.[2] Its

physical and chemical properties make it a useful polar aprotic solvent.[3]

Table 2: Physicochemical Properties of 1,3-Dimethoxybutane

Property Value Source

Molecular Formula C₆H₁₄O₂ PubChem[1]

Molecular Weight 118.17 g/mol PubChem[1]

Boiling Point 116.8 °C at 760 mmHg Guidechem[2]

Density 0.84 g/cm³ Guidechem[2]

Flash Point 13.8 °C Guidechem[2]

Refractive Index 1.389 Guidechem[2]

Vapor Pressure 21.3 mmHg at 25°C Guidechem[2]

XLogP3-AA 0.7 PubChem[1]
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The synthesis of 1,3-dimethoxybutane can be approached through a logical two-step process,

commencing with the synthesis of the precursor 3-methoxybutanol from crotonaldehyde,

followed by the methylation of the alcohol to yield the target diether. This approach provides a

clear and controllable pathway to the final product.

Synthesis Pathway Overview

Step 1: Michael Addition & Reduction Step 2: Williamson Ether Synthesis

Crotonaldehyde 3-Methoxybutyraldehyde
 + Methanol / NaOH

Methanol

NaOH (cat.)

3-Methoxybutanol
 Hydrogenation

H₂

Cu or Ni Catalyst

1,3-Dimethoxybutane Methylation

Dimethyl Sulfate / NaH

Click to download full resolution via product page

Caption: Synthesis workflow for 1,3-dimethoxybutane.
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Experimental Protocol: Synthesis of 3-Methoxybutanol
from Crotonaldehyde
This protocol is adapted from established methods for the methoxylation and subsequent

hydrogenation of crotonaldehyde.[4][5]

Materials:

Crotonaldehyde

Anhydrous Methanol

Sodium Hydroxide (catalytic amount)

Glacial Acetic Acid

Hydrogen Gas

Copper-Chromium Oxide or Nickel-containing Catalyst

Round-bottom flask with magnetic stirrer and dropping funnel

Ice bath

High-pressure autoclave reactor

Procedure:

Step 1: Synthesis of 3-Methoxybutyraldehyde

Prepare a solution of sodium hydroxide in anhydrous methanol in a round-bottom flask

equipped with a magnetic stirrer.

Cool the methanolic sodium hydroxide solution in an ice bath.

Add crotonaldehyde dropwise to the cooled solution with continuous stirring, maintaining the

temperature below 10 °C.
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After the addition is complete, allow the mixture to stir for an additional 2-3 hours at room

temperature.

Neutralize the reaction mixture with glacial acetic acid.

Step 2: Hydrogenation to 3-Methoxybutanol

Place the neutralized crude 3-methoxybutyraldehyde into a high-pressure autoclave reactor

containing the hydrogenation catalyst (e.g., copper-chromium oxide).

Pressurize the reactor with hydrogen gas to 100-150 bar.

Heat the reactor to 150-180 °C.

Monitor the reaction by observing the hydrogen uptake.

Once hydrogen uptake ceases, cool the reactor, release the pressure, and filter the reaction

mixture to remove the catalyst.

The crude 3-methoxybutanol can be purified by fractional distillation.

Experimental Protocol: Williamson Ether Synthesis of
1,3-Dimethoxybutane
This protocol is based on the general principles of the Williamson ether synthesis.[3][6][7]

Materials:

3-Methoxybutanol

Sodium Hydride (NaH)

Anhydrous Tetrahydrofuran (THF) or Dimethylformamide (DMF)

Dimethyl Sulfate or Methyl Iodide

Three-necked round-bottom flask with a magnetic stirrer, dropping funnel, and nitrogen inlet
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Ice bath

Procedure:

In a flame-dried, three-necked flask under a nitrogen atmosphere, add a stirred solution of 3-

methoxybutanol in anhydrous THF.

Cool the flask in an ice bath and slowly add sodium hydride in portions.

Allow the mixture to stir at room temperature for 30-60 minutes to ensure the complete

formation of the alkoxide.

Cool the mixture again in an ice bath and add dimethyl sulfate or methyl iodide dropwise via

the dropping funnel.

After the addition is complete, allow the reaction to warm to room temperature and stir

overnight.

Quench the reaction by the slow addition of water.

Extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter,

and concentrate under reduced pressure.

Purify the crude 1,3-dimethoxybutane by fractional distillation.

Spectroscopic Characterization
The structural confirmation of 1,3-dimethoxybutane relies on a combination of spectroscopic

techniques, including NMR, IR, and mass spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of 1,3-dimethoxybutane will exhibit characteristic signals

for the different proton environments. The methoxy groups will appear as singlets, while the

protons on the butane backbone will show complex splitting patterns (multiplets) due to

coupling with adjacent protons.
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¹³C NMR: The carbon NMR spectrum provides distinct signals for each carbon atom in the

molecule.

Table 3: Predicted ¹³C NMR Chemical Shifts for 1,3-Dimethoxybutane

Carbon Assignment
Predicted Chemical Shift
(δ, ppm)

Source

C1 ~68 Benchchem[8]

C2 ~40 Benchchem[8]

C3 ~73 Benchchem[8]

C4 ~22 Benchchem[8]

C1-OCH₃ ~56 Benchchem[8]

C3-OCH₃ ~56 Benchchem[8]

Infrared (FTIR) Spectroscopy
The FTIR spectrum of 1,3-dimethoxybutane is characterized by the presence of strong C-O

stretching vibrations typical of ethers in the 1050-1150 cm⁻¹ region.[8] The spectrum will also

show strong C-H stretching vibrations for the alkane backbone in the 2850-3000 cm⁻¹ range.[8]

Mass Spectrometry (MS)
Electron ionization mass spectrometry (EI-MS) of 1,3-dimethoxybutane will result in a

molecular ion peak (M⁺) at m/z 118. The fragmentation pattern provides further structural

information.

Table 4: Major Fragmentation Peaks in the Mass Spectrum of 1,3-Dimethoxybutane

m/z Relative Intensity Possible Fragment Source

59 99.99 [C₃H₇O]⁺ PubChem[1]

45 99.95 [C₂H₅O]⁺ PubChem[1]

71 35.50 [C₄H₇O]⁺ PubChem[1]
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The fragmentation is driven by the cleavage of C-C and C-O bonds, leading to the formation of

stable carbocations and oxonium ions.[2][9][10]

Applications in Research and Drug Development
1,3-Dimethoxybutane serves as a valuable solvent and intermediate in organic synthesis.[2]

Its polar aprotic nature makes it a suitable medium for a variety of reactions. While specific

examples of its use in the synthesis of marketed drugs are not widely documented, its

properties are analogous to other ethers that are commonly used in pharmaceutical

manufacturing. For instance, ethers are often employed as solvents in Grignard reactions and

other organometallic transformations, which are fundamental in the construction of complex

molecular architectures found in active pharmaceutical ingredients.[11][12] The unique

substitution pattern of 1,3-dimethoxybutane may offer advantages in terms of solubility and

reactivity for specific substrates.

The development of novel antiviral agents is an area of intense research.[13][14] The synthesis

of complex heterocyclic structures, which are often the core of antiviral drugs, frequently

requires carefully selected solvents and reagents to control reactivity and selectivity.[15] The

properties of 1,3-dimethoxybutane make it a candidate for exploration in such synthetic

routes.

Safety and Handling
1,3-Dimethoxybutane is a flammable liquid and should be handled with appropriate safety

precautions.[2] It is moderately toxic by ingestion and can cause skin irritation.[2] When heated

to decomposition, it may emit acrid smoke and irritating fumes.[2]

General Handling Precautions:

Work in a well-ventilated area, preferably in a chemical fume hood.

Keep away from heat, sparks, and open flames.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and

a lab coat.

Store in a tightly closed container in a cool, dry, and well-ventilated place.
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Conclusion
1,3-Dimethoxybutane is a chemical compound with a well-defined set of properties that make

it a useful tool for the research and drug development community. This guide has provided a

comprehensive overview of its identity, synthesis, characterization, and potential applications.

The detailed synthetic protocols and spectroscopic data serve as a practical resource for

scientists working with this compound. As the demand for specialized solvents and synthetic

intermediates continues to grow, a thorough understanding of molecules like 1,3-
dimethoxybutane will be increasingly important for innovation in the chemical and

pharmaceutical sciences.

References
Supporting Information. ScienceOpen. Available at: [Link]

The Williamson Ether Synthesis. University of Richmond. Available at: [Link]

1,3-Dimethoxybutane. PubChem. Available at: [Link]

Williamson Ether Synthesis. In Name Reactions in Organic Synthesis. Cambridge University
Press.

Organic Chemistry Williamson Ether Synthesis. University of Richmond. Available at: [Link]

The Williamson Ether Synthesis. Master Organic Chemistry. Available at: [Link]

1,3-Dipolar cycloadditions: Applications to the synthesis of antiviral agents. Royal Society of
Chemistry.

Fragmentation patterns in the mass spectra of organic compounds. Chemguide. Available at:

[Link]

Williamson Ether Synthesis. Edubirdie. Available at: [Link]

Interpretation of mass spectra. Available at: [Link]

Advances on Greener Asymmetric Synthesis of Antiviral Drugs via Organocatalysis. MDPI.

Available at: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b160159?utm_src=pdf-body
https://www.benchchem.com/product/b160159?utm_src=pdf-body
https://www.benchchem.com/product/b160159?utm_src=pdf-body
https://www.scienceopen.com/document?vid=e6b5e54c-7c5b-4b1a-967b-2e9f8e5d8a8c
https://www.richmond.edu/faculty/jrunkle/chem325/pdf/williamson_ether.pdf
https://www.benchchem.com/product/b160159?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/25011
https://astepahead.chem.richmond.edu/files/2016/07/Williamson-Ether-Synthesis.pdf
https://www.masterorganicchemistry.com/2014/10/24/the-williamson-ether-synthesis/
https://www.chemguide.co.uk/analysis/masspec/fragmentation.html
https://edubirdie.com/examples/williamson-ether-synthesis-preparation-of-phenacetin-from-acetaminophen/
https://www.chm.uri.edu/mmadele/chm522/MS-notes-2.pdf
https://www.mdpi.com/1424-8247/14/11/1125
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(3S)-1,3-dimethoxybutane. PubChem. Available at: [Link]

Process for the preparation of 3-methoxybutanol and butanol from crotonaldehyde. Google
Patents.

One-pot 1,1-dimethoxymethane synthesis from methanol: a promising pathway over

bifunctional catalysts. Catalysis Science & Technology (RSC Publishing). Available at: [Link]

4,4-Dimethoxybut-1-yne. Organic Syntheses. Available at: [Link]

tributyl[(methoxymethoxy)methyl]stannane. Organic Syntheses. Available at: [Link]

Synthetic Compounds with 2-Amino-1,3,4-Thiadiazole Moiety Against Viral Infections. PMC.

Available at: [Link]

4.7 Identifying Characteristic Functional Groups. Chemistry LibreTexts. Available at: [Link]

NMR Spectroscopy :: 13C NMR Chemical Shifts. Organic Chemistry Data. Available at:

[Link]

How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of

Science & Technology. Available at: [Link]

Synthesis and Antiviral Properties against SARS-CoV-2 of Epoxybenzooxocino[4,3-

b]Pyridine Derivatives. NIH. Available at: [Link]

Please suggest alternate solvent instead of THF and diethylether by preparation Grignard

reagent. ResearchGate. Available at: [Link]

Process for the preparation of 1,3-butanediol. Google Patents.

New reagents from “N, N - Dimethyl amino methoxy methylenium methyl sulphate” -

Synthesis of 3. Der Pharma Chemica. Available at: [Link]

Preparation method of 4,5-dimethyl-1,3-dioxole-2-ketone. Google Patents.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b160159?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/92170269
https://pubs.rsc.org/en/content/articlelanding/2016/cy/c6cy00994a
http://www.orgsyn.org/demo.aspx?prep=v92p0013
http://www.orgsyn.org/demo.aspx?prep=v73p0271
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6273419/
https://chem.libretexts.org/Courses/SUNY_Oneonta/Chem_221%3A_Organic_Chemistry_I/4%3A_Structure_Determination_I-_Infrared_Spectroscopy_and_Mass_Spectrometry/4.07%3A_Identifying_Characteristic_Functional_Groups
https://www.organic-chemistry.org/spectral/data/13cnmr.html
http://ejournal.upi.edu/index.php/ijost/article/view/15806
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9199042/
https://www.researchgate.net/post/Please_suggest_alternate_solvent_instead_of_THF_and_diethylether_by_preparation_Grignard_reagent
https://www.derpharmachemica.com/pharma-chemica/new-reagents-from-n-n-dimethyl-amino-methoxy-methylenium-methyl-sulphate-synthesis-of-3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b160159?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

